2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol

• Molecular Formula: C18H18ClNOS
• Molecular Weight: 331.9 g/mol
• IUPAC Name: (9Z)-2-chloro-9-[3-(dimethylamino)propylidene]thioxanthen-4-ol
• InChI: InChI=1S/C18H18ClNOS/c1-20(2)9-5-7-13-14-6-3-4-8-17(14)22-18-15(13)10-12(19)11-16(18)21/h3-4,6-8,10-11,21H,5,9H2,1-2H3/b13-7-
• InChI Key: LSDJYKNINCJROA-QPEQYQDCSA-N
• Isomeric SMILES: CN(C)CC/C=C\1/C2=CC=CC=C2SC3=C1C=C(C=C3O)Cl
• SMILES: CN(C)CCC=C1C2=CC=CC=C2SC3=C(C=C(C=C13)Cl)O
• Canonical SMILES: CN(C)CCC=C1C2=CC=CC=C2SC3=C1C=C(C=C3O)Cl

Description

2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol, also known as CPT, is a thioxanthene derivative that has been widely studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol has been found to exert its effects through a variety of mechanisms. It has been shown to inhibit the activity of certain enzymes and signaling pathways, which can lead to a reduction in inflammation and oxidative stress. Additionally, 2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol has been found to induce apoptosis in cancer cells, making it a potential anti-cancer agent.
Biochemical and Physiological Effects:
2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which can lead to a reduction in the risk of chronic diseases such as cancer and cardiovascular disease. Additionally, 2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol has been found to induce apoptosis in cancer cells, making it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol in laboratory experiments is its high purity and reliability. The synthesis method has been optimized to produce high yields of pure 2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol, making it a reliable source for laboratory experiments. However, one limitation of using 2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol is its relatively high cost, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol. One area of interest is the development of 2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol-based drugs for the treatment of cancer and other diseases. Additionally, further investigation into the mechanisms of action of 2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol may lead to the discovery of new targets for drug development. Finally, the use of 2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol in combination with other compounds may lead to the development of more effective treatments for a range of diseases.

Synthesis Methods

The synthesis of 2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol involves the reaction of 2-chloro-9H-thioxanthene-4-ol with N,N-dimethylpropylamine in the presence of a catalyst. This method has been optimized to produce high yields of pure 2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol, making it a reliable source for laboratory experiments.

Scientific Research Applications

2-chloro-9-[3-(dimethylamino)propylidene]-9H-thioxanthen-4-ol has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. These properties make it a promising candidate for further investigation in the fields of pharmacology and drug development.